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Compound of Interest

Compound Name: N-Acetyl Glyphosate-d3

Cat. No.: B585550 Get Quote

Technical Guide: N-Acetyl Glyphosate-d3
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of N-Acetyl Glyphosate-d3, a

deuterated analog of N-Acetyl Glyphosate. It is intended to serve as a reference for

researchers utilizing this compound as an internal standard in analytical methodologies.

Core Compound Properties
The fundamental physicochemical properties of N-Acetyl Glyphosate-d3 are summarized

below. This data is critical for accurate quantification and experimental design.
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Property Value Source

Chemical Name

2-[phosphonomethyl-(2,2,2-

trideuterioacetyl)amino]acetic

acid

[1][2][3]

Molecular Formula C₅H₇D₃NO₆P [2][3][4][5][6]

Molecular Weight 214.13 g/mol [1][2][3][4][6]

Exact Mass 214.04340427 Da [1]

CAS Number 1346604-36-1 [2][3][4][5][6]

Appearance Off-White Solid [4]

Purity >95% (HPLC) [2][3]

Storage Conditions

+4°C, Hygroscopic,

Refrigerator, Under Inert

Atmosphere

[2][4]

Note: The non-deuterated form, N-Acetyl Glyphosate, has a molecular formula of C₅H₁₀NO₆P

and a molecular weight of 211.11 g/mol [7].

Logical Workflow for Compound Characterization
The following diagram illustrates the logical workflow for the characterization and verification of

an analytical standard like N-Acetyl Glyphosate-d3.
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Caption: Workflow for Analytical Standard Verification.

Experimental Protocol: Use as an Internal Standard
N-Acetyl Glyphosate-d3 is primarily used as an internal standard (IS) for the quantification of

N-Acetyl Glyphosate in various matrices using liquid chromatography-mass spectrometry (LC-

MS). The detailed protocol below is a generalized methodology.

Objective: To accurately quantify the concentration of N-Acetyl Glyphosate (the analyte) in a

sample.

Principle: A known amount of N-Acetyl Glyphosate-d3 is added to both the calibration

standards and the unknown samples. The deuterated standard is chemically identical to the

analyte and thus exhibits similar behavior during sample preparation, chromatography, and

ionization. However, its increased mass (due to the three deuterium atoms) allows it to be

distinguished from the analyte by the mass spectrometer. The ratio of the analyte's signal to the

IS signal is used for quantification, which corrects for variations in sample recovery and

instrument response.
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Methodology:

Preparation of Stock Solutions:

Prepare a primary stock solution of N-Acetyl Glyphosate and N-Acetyl Glyphosate-d3 in

a suitable solvent (e.g., methanol/water). The exact concentration should be verified.

Preparation of Calibration Curve:

Create a series of calibration standards by spiking a blank matrix (e.g., drug-free plasma,

soil extract) with varying known concentrations of the N-Acetyl Glyphosate analyte.

Add a constant, known concentration of the N-Acetyl Glyphosate-d3 internal standard to

each calibration standard.

Sample Preparation:

To each unknown sample, add the same constant, known concentration of the N-Acetyl
Glyphosate-d3 internal standard as was added to the calibrators.

Perform sample extraction (e.g., protein precipitation, solid-phase extraction) to remove

interferences.

LC-MS Analysis:

Inject the prepared calibrators and samples onto an appropriate LC column for

chromatographic separation.

Detect the analyte and the internal standard using a mass spectrometer, typically in

multiple reaction monitoring (MRM) mode.

Analyte Transition: e.g., m/z 210 -> [fragment ion]

IS Transition: e.g., m/z 213 -> [corresponding fragment ion]

Data Analysis:
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For each calibrator, calculate the ratio of the peak area of the analyte to the peak area of

the internal standard.

Plot these ratios against the known concentrations of the analyte in the calibrators to

generate a calibration curve.

For each unknown sample, calculate the ratio of the analyte peak area to the IS peak

area.

Determine the concentration of the analyte in the unknown sample by interpolating its

peak area ratio from the calibration curve.

Signaling Pathways
As N-Acetyl Glyphosate-d3 is a deuterated stable isotope label and an analytical tool, it is not

involved in biological signaling pathways. Its purpose is for the accurate measurement of its

non-deuterated counterpart, N-Acetyl Glyphosate, which is a metabolite of the herbicide

glyphosate[4][7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Acetyl Glyphosate-d3 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585550#n-acetyl-glyphosate-d3-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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